Cas no 169616-13-1 (2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid)
169616-13-1 structure
Product Name:2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
CAS No:169616-13-1
MF:C8H7NO6
MW:213.144282579422
CID:111236
PubChem ID:16217733
Update Time:2025-04-18
2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
- 2,3-dihydro-6H-[1,4]dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
- 3,6-dihydro-2H-[1,4]dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
- 6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylicacid, 2,3-dihydro-
- 3-4-ETHYLENEDIOXYPYRROLE-2,5-DICARBOXYL&
- J-010568
- SCHEMBL2458344
- 3,4-Ethylenedioxypyrrole-2,5-dicarboxylic acid
- DTXSID70584524
- 169616-13-1
-
- Inchi: 1S/C8H7NO6/c10-7(11)3-5-6(15-2-1-14-5)4(9-3)8(12)13/h9H,1-2H2,(H,10,11)(H,12,13)
- InChI Key: MUKLTUYFKHGLDJ-UHFFFAOYSA-N
- SMILES: O1CCOC2=C(C(=O)O)NC(C(=O)O)=C12
Computed Properties
- Exact Mass: 213.02731
- Monoisotopic Mass: 213.02733694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.75
- Melting Point: 137-154 °C(lit.)
- Boiling Point: 545.5°C at 760 mmHg
- Flash Point: 283.7°C
- Refractive Index: 1.667
- PSA: 108.85
2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid Related Literature
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
169616-13-1 (2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk